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Compound of Interest

Compound Name: Anticancer agent 81

Cat. No.: B12393013

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides detailed application notes and protocols for the use of the
anticancer agent Paclitaxel in cell culture experiments. It includes information on solubility,
preparation of solutions, experimental procedures, and the mechanism of action.

Introduction

Paclitaxel is a potent anticancer agent belonging to the taxane family of drugs.[1] It is widely
used in both research and clinical settings for its ability to disrupt microtubule function, leading
to cell cycle arrest and apoptosis.[1][2][3] These application notes provide essential information
for the effective use of Paclitaxel in in vitro cell culture experiments.

Physicochemical Properties and Solubility

Paclitaxel is a crystalline solid with poor aqueous solubility.[4] It is crucial to use appropriate
organic solvents to prepare stock solutions for cell culture applications.

Table 1: Quantitative Data for Paclitaxel
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Property Value Citations
Molecular Formula Ca7H51NO14

Molecular Weight 853.9 g/mol

Appearance Crystalline solid

Solubility in DMSO

~5 mg/mL to 50 mg/mL

Solubility in Ethanol

~1.5 mg/mL to 20 mg/mL

Storage (Solid)

-20°C, protected from light

Storage (Stock Solution)

-20°C in aliquots, stable for up

to 3 months

Typical Working Concentration

2.5nM - 1000 nM

IC50 Range (various cell lines)

2.5nM-7.5nM

Mechanism of Action

Paclitaxel's primary mechanism of action involves its interaction with microtubules, which are

essential components of the cell's cytoskeleton.

e Microtubule Stabilization: Paclitaxel binds to the B-tubulin subunit of microtubules, promoting
their assembly and stabilizing them against depolymerization.

 Disruption of Mitosis: This stabilization disrupts the normal dynamic instability of
microtubules required for the formation of the mitotic spindle during cell division.

o Cell Cycle Arrest: The dysfunctional spindle activates the spindle assembly checkpoint,
causing the cell to arrest in the G2/M phase of the cell cycle.

 Induction of Apoptosis: Prolonged mitotic arrest ultimately triggers programmed cell death
(apoptosis). Paclitaxel can induce apoptosis through various signaling pathways, including
those involving p53 and the c-Jun N-terminal kinase (JNK) pathway.

Below is a diagram illustrating the signaling pathway affected by Paclitaxel.
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Paclitaxel Signaling Pathway
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Paclitaxel Cell Culture Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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culture-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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